Cas no 139193-14-9 (Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester)

• Product Name: Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester
• CAS No: 139193-14-9
• MF: C₁₆H₁₃FN₂O₂S
• MW: 316.350025892258
• CID: 1273949
• Update Time: 2024-08-04

Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-2-carboxylic acid,3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester
• Thieno[2,3-b]pyridine-2-carboxylic acid, 3-amino-4-(4-fluorophenyl)-6-methyl-, methyl ester

• Inchi： 1S/C16H13FN2O2S/c1-8-7-11(9-3-5-10(17)6-4-9)12-13(18)14(16(20)21-2)22-15(12)19-8/h3-7H,18H2,1-2H3
• InChI Key： ITCSIKRUSRLIDO-UHFFFAOYSA-N
• SMILES： C12SC(C(OC)=O)=C(N)C1=C(C1=CC=C(F)C=C1)C=C(C)N=2

Computed Properties

• Exact Mass: 316.06829

Experimental Properties

• Density: 1.362±0.06 g/cm3(Predicted)
• Boiling Point: 486.2±45.0 °C(Predicted)
• PSA: 65.21
• pka: 5.49±0.40(Predicted)